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Compound of Interest

Compound Name: 2-(Phenylsulfonyl)acetophenone

Cat. No.: B1293529

An In-depth Technical Guide to 2-(Phenylsulfonyl)acetophenone

This guide provides a comprehensive overview of 2-(Phenylsulfonyl)acetophenone, a
significant compound in synthetic organic chemistry. It is intended for researchers, scientists,
and professionals in drug development, offering detailed information on its chemical identity,
properties, and synthesis.

Chemical Identity and Nomenclature

2-(Phenylsulfonyl)acetophenone is an aromatic ketone derivative characterized by a
phenylsulfonyl group attached to the alpha-carbon of an acetophenone core.

e IUPAC Name: 1-phenyl-2-(phenylsulfonyl)ethanone[1][2]

e Synonyms: 2-(Phenylsulfonyl)acetophenone, a-(Phenylsulfonyl)acetophenone, Phenacyl
phenyl sulfone[1]

o CAS Number: 3406-03-9[1][2][3][4]
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Caption: Logical relationship of chemical identifiers.

Physicochemical Properties

The key quantitative data for 2-(Phenylsulfonyl)acetophenone are summarized in the table
below, providing a concise reference for laboratory use.

Property Value Reference(s)
Molecular Formula C14H1203S [11[4]
Molecular Weight 260.31 g/mol [11[4]

Melting Point 93-95 °C [31[4]

Physical Form Solid [1]

Purity 98% - 99% [11[4]

Storage Temperature Ambient [1]

Chemical Structure
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The molecular structure consists of a central ethanone backbone substituted with a phenyl
group at the carbonyl carbon and a phenylsulfonyl group at the alpha-carbon.

Caption: Chemical structure of 1-phenyl-2-(phenylsulfonyl)ethanone.

Synthesis and Experimental Protocols

2-(Phenylsulfonyl)acetophenone, a (3-keto sulfone, can be synthesized through various
methods. One notable method involves the visible-light-induced aerobic oxidation of
phenylacetylene with a sodium sulfinate salt, catalyzed by graphitic carbon nitride (g-CsNa).
This approach is highlighted for its efficiency and use of a metal-free catalyst.

Experimental Protocol: Synthesis from Phenylacetylene

This protocol is based on the general procedure for the synthesis of 3-keto sulfones.[3]

Materials:

Phenylacetylene

e Sodium benzenesulfinate

e Potassium iodide (KI)

e Graphitic carbon nitride (g-CsNa)

e Solvent (e.g., Acetonitrile)

e Oven-dried 10 mL borosilicate vial

e Magnetic stirrer

Procedure:

o Preparation of Reaction Mixture: To an oven-dried 10 mL borosilicate vial, add
phenylacetylene (0.5 mmol), sodium benzenesulfinate (0.5 mmol), potassium iodide (0.5
mmol), and g-CsNa (6 mg).

e Solvent Addition: Add the appropriate solvent (e.g., 2 mL of acetonitrile) to the vial.
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Reaction Conditions: Seal the vial and stir the mixture under an air atmosphere at room
temperature using a magnetic stirrer. Irradiate the mixture with a visible light source (e.g., a
blue LED lamp).

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting material is consumed.

Workup and Isolation: Upon completion, quench the reaction with water and extract the
product with a suitable organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. Purify the crude product by column chromatography on
silica gel to yield 1-phenyl-2-(phenylsulfonyl)ethanone.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Start:
Reactants & Catalyst

Phenylacetylene
Sodium Benzenesulfinate
Potassium lodide
g-C3N4 Catalyst

i

Reaction Step:
Visible Light Irradiation

Aerobic Oxidation
Room Temperature

Monitoring:
TLC Analysis

Workup:
Quenching & Extraction

Purification:
Column Chromatography

Final Product:
1-phenyl-2-(phenylsulfonyl)ethanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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